N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide
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Description
N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C19H15FN4O3S and its molecular weight is 398.41. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds Synthesis
Research has focused on synthesizing heterocyclic compounds, noting the preparation of pyrazolo[3,4-c][1,5]benzodiazocin-10(11H)one derivatives starting from related nitrobenzamides, showcasing the compound's utility in creating complex heterocyclic structures which are significant in medicinal chemistry (Plescia, Daidone, & Sprio, 1979).
Anti-inflammatory Activity
Novel derivatives containing the fluorophenyl moiety have been synthesized and evaluated for their anti-inflammatory properties. Among these, certain compounds demonstrated significant anti-inflammatory activity, underscoring the potential therapeutic applications of these chemicals in treating inflammation-related disorders (Sunder & Maleraju, 2013).
Structural and Synthesis Studies
Structural and synthesis studies have been conducted on compounds with the fluorophenyl group, highlighting the importance of this moiety in the development of new chemical entities with potential biological activities. These studies offer insights into the molecular architecture and synthetic routes of these compounds, contributing to the broader knowledge in the field of organic chemistry (Skladchikov, Suponitskii, & Gataullin, 2013).
Antiproliferative Activities
Exploration of antiproliferative activities is another significant area of research, where compounds featuring the fluorophenyl moiety have been tested against various cancer cell lines. The aim is to identify new therapeutic agents capable of inhibiting the growth of cancer cells, offering a potential pathway for the development of novel anticancer drugs. Some compounds have shown promising results in preliminary screenings, indicating their potential as leads in cancer therapy (Ahsan et al., 2018).
Properties
IUPAC Name |
N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O3S/c1-11-2-3-12(8-17(11)24(26)27)19(25)21-18-15-9-28-10-16(15)22-23(18)14-6-4-13(20)5-7-14/h2-8H,9-10H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPYZUERHNOKWEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.